![molecular formula C23H27N3O B255228 2-cyano-N-[4-(diethylamino)phenyl]-3-(4-isopropylphenyl)acrylamide](/img/structure/B255228.png)
2-cyano-N-[4-(diethylamino)phenyl]-3-(4-isopropylphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyano-N-[4-(diethylamino)phenyl]-3-(4-isopropylphenyl)acrylamide, also known as DAAO inhibitor, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound acts as an inhibitor of the enzyme D-amino acid oxidase (DAAO), which plays a critical role in the metabolism of D-amino acids. The inhibition of DAAO has been linked to a range of physiological and biochemical effects that have been investigated in various scientific studies.
Mechanism of Action
The mechanism of action of 2-cyano-N-[4-(diethylamino)phenyl]-3-(4-isopropylphenyl)acrylamide involves the inhibition of this compound, which is an enzyme that catalyzes the oxidative deamination of D-amino acids. The inhibition of this compound leads to an increase in the levels of D-amino acids in the brain, which can modulate the activity of neurotransmitter receptors and affect various physiological and biochemical processes.
Biochemical and Physiological Effects
The inhibition of this compound by this compound has been linked to a range of biochemical and physiological effects. These effects include the modulation of neurotransmitter activity, the regulation of N-methyl-D-aspartate (NMDA) receptor function, and the reduction of oxidative stress. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
The advantages of using 2-cyano-N-[4-(diethylamino)phenyl]-3-(4-isopropylphenyl)acrylamide in lab experiments include its high potency and selectivity for this compound, as well as its ability to cross the blood-brain barrier. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are several future directions for the investigation of 2-cyano-N-[4-(diethylamino)phenyl]-3-(4-isopropylphenyl)acrylamide. One direction is the exploration of its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Another direction is the investigation of the effects of this compound on other physiological and biochemical processes, such as inflammation and immune function. Additionally, the development of new this compound inhibitors with improved potency and selectivity is an area of ongoing research.
Synthesis Methods
The synthesis of 2-cyano-N-[4-(diethylamino)phenyl]-3-(4-isopropylphenyl)acrylamide involves the reaction of 4-isopropylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with N,N-diethyl-4-aminobenzamide to produce the desired compound. The synthesis of this compound has been reported in several scientific studies, and the purity and yield of the compound have been optimized through various methods.
Scientific Research Applications
The inhibition of 2-cyano-N-[4-(diethylamino)phenyl]-3-(4-isopropylphenyl)acrylamide has been linked to a range of potential therapeutic applications, including the treatment of schizophrenia, Alzheimer's disease, and chronic pain. Several scientific studies have investigated the effects of this compound on this compound activity in animal models and in vitro. These studies have demonstrated that this compound can effectively inhibit this compound activity and modulate the levels of D-amino acids in the brain.
properties
Molecular Formula |
C23H27N3O |
---|---|
Molecular Weight |
361.5 g/mol |
IUPAC Name |
(Z)-2-cyano-N-[4-(diethylamino)phenyl]-3-(4-propan-2-ylphenyl)prop-2-enamide |
InChI |
InChI=1S/C23H27N3O/c1-5-26(6-2)22-13-11-21(12-14-22)25-23(27)20(16-24)15-18-7-9-19(10-8-18)17(3)4/h7-15,17H,5-6H2,1-4H3,(H,25,27)/b20-15- |
InChI Key |
YUMKWHYAUPVYQO-HKWRFOASSA-N |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=C(C=C2)C(C)C)/C#N |
SMILES |
CCN(CC)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(C=C2)C(C)C)C#N |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(C=C2)C(C)C)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.